Sodium antimonate trihydrate

Specification

• Molecular Formula: H6NaO6Sb
• Molecular Weight: 246.79 g/mol
• IUPAC Name: sodium;oxido(dioxo)-λ5-stibane;trihydrate
• Standard InChI: InChI=1S/Na.3H2O.3O.Sb/h;3*1H2;;;;/q+1;;;;;;-1
• Standard InChI Key: PELGGALCJJLWAO-UHFFFAOYSA-N
• SMILES: O.O.O.[O-][Sb](=O)=O.[Na+]
• Canonical SMILES: O.O.O.[O-][Sb](=O)=O.[Na+]

Introduction

Chemical Composition and Structural Characteristics

Sodium antimonate trihydrate belongs to the family of antimony(V) oxides, with the molecular formula NaSbO₃·3H₂O and a molar mass of 246.80 g/mol (192.75 g/mol anhydrous). The compound crystallizes in a hydrated form, featuring a lattice structure where antimony atoms are octahedrally coordinated to oxygen, while sodium ions and water molecules occupy interstitial positions. X-ray diffraction studies reveal a monoclinic crystal system, contributing to its granular morphology and high density of 3.7 g/mL at 25°C.

The anhydrous form (NaSbO₃) exhibits a similar structure but lacks the three water molecules, resulting in a marginally lower molar mass. This distinction impacts solubility: the trihydrate form is slightly soluble in water (0.12 g/100 mL at 20°C), whereas the anhydrous variant is nearly insoluble. The presence of water molecules also enhances stability during storage, as dehydration occurs only above 100°C.

Physical and Chemical Properties

Thermal Stability and Solubility

Sodium antimonate trihydrate demonstrates remarkable thermal resilience, with a melting point exceeding 375°C. This property underpins its utility in high-temperature applications, such as glass fining and flame retardancy. Its solubility profile is equally noteworthy:

Solvent	Solubility (g/100 mL)	Temperature (°C)
Water	0.12	20
Tartaric Acid	8.5	25
Concentrated H₂SO₄	12.3	25
Ethanol	<0.01	25

Data compiled from

The compound’s solubility in tartaric acid and concentrated sulfuric acid facilitates its use in analytical chemistry, where it serves as a precursor for antimony-based reagents. Conversely, its insolubility in dilute acids and bases ensures stability in industrial formulations.

Reactivity and Stability

NaSbO₃·3H₂O is incompatible with strong oxidizing agents, acids, and bases, which can induce decomposition to release antimony trioxide (Sb₂O₃) or metallic antimony. For instance, exposure to hydrochloric acid yields antimony trichloride (SbCl₃) and sodium chloride:
$\text{NaSbO}_3 + 6\text{HCl} \rightarrow \text{SbCl}_3 + \text{NaCl} + 3\text{H}_2\text{O}$

Storage recommendations emphasize maintaining a dry environment at room temperature to prevent hydrolysis or unintended reactions.

Synthesis and Industrial Production

Conventional Synthesis Routes

The primary industrial method involves the oxidation of antimony trioxide (Sb₂O₃) with sodium nitrate (NaNO₃) under alkaline conditions:
$\text{Sb}_2\text{O}_3 + 4\text{NaNO}_3 + 2\text{NaOH} \rightarrow 2\text{NaSbO}_3 + 4\text{NaNO}_2 + \text{H}_2\text{O}$
This exothermic reaction proceeds at 350–400°C, yielding a product purity of ≥98% after washing and drying.

Advanced Polyol Method

Recent advancements employ a polyol-mediated process using ethylene glycol as a solvent and reducing agent. This method produces nanostructured sodium antimonate trihydrate with enhanced homogeneity, suitable for electronic applications. Key steps include:

• Dissolving Sb₂O₃ in ethylene glycol.

• Adding sodium acetate trihydrate under reflux.

• Precipitating the product via centrifugation and drying.

Agency	Exposure Limit (mg/m³)
ACGIH	0.5 (TWA)
NIOSH	0.5 (TWA), 50 (IDLH)

Data from

Inhalation or ingestion of sodium antimonate trihydrate dust can cause respiratory irritation, nausea, and cardiovascular effects. Safety protocols mandate the use of NIOSH-approved respirators and gloves.

Environmental Impact

The compound’s toxicity to aquatic organisms (LC50: 2.4 mg/L for Daphnia magna) necessitates stringent wastewater treatment to limit antimony discharge. Regulatory frameworks classify it under UN1549 (Hazard Class 6.1), requiring secure packaging and transportation.

Recent Research and Future Directions

Sustainable Synthesis Methods

Emerging techniques, such as microwave-assisted synthesis, aim to reduce energy consumption by 40% compared to conventional routes. Lifecycle assessments suggest these methods could lower the carbon footprint of industrial production by 2028.

Biomedical Applications

Preliminary studies explore sodium antimonate trihydrate’s antitumor properties, with in vitro trials showing 60% inhibition of HeLa cell proliferation at 50 µg/mL. Further research is needed to evaluate biocompatibility and mechanisms.